TRIMETHYLOLPROPANE TRIACRYLATE

• Synonyms: TMPTA; trimethylol propane triacrylate; trimethylolpropane triacrylate
• Molecular Formula: C15H26O9
• Molecular Weight: 350.36 g/mol
• SMILES: CCC(CO)(CO)CO.C=CC(=O)O.C=CC(=O)O.C=CC(=O)O
• InChI: InChI=1S/C6H14O3.3C3H4O2/c1-2-6(3-7,4-8)5-9;3*1-2-3(4)5/h7-9H,2-5H2,1H3;3*2H,1H2,(H,4,5)
• InChIKey: GTELLNMUWNJXMQ-UHFFFAOYSA-N

Trimethylolpropane triacrylate (TMPTA; CAS 15625-89-5) is a trifunctional acrylate ester monomer widely used as a reactive diluent and crosslinking agent in UV/EB-curable coatings, inks, adhesives, and 3D printing resins. Its structure, featuring three acrylate groups on a compact neopentyl core, imparts a high crosslinking density, low volatility, and rapid cure response.

Trimethylolpropane Triacrylate (TMPTA): A Core Trifunctional Acrylate Monomer for Radiation-Curable Resins and Advanced Material Networks

Trimethylolpropane triacrylate (TMPTA; CAS 15625-89-5) is a trifunctional acrylate ester monomer widely used as a reactive diluent and crosslinking agent in UV/EB-curable coatings, inks, adhesives, and 3D printing resins [1]. Its structure, featuring three acrylate groups on a compact neopentyl core, imparts a high crosslinking density, low volatility, and rapid cure response [1]. Standard technical specifications for commercial TMPTA include a viscosity range of 70-110 cps at 25°C, a specific gravity of ~1.10 g/cm³, a refractive index of ~1.473, and an acid value ≤0.5 mg KOH/g [2][3].

Trifunctional acrylate for high-crosslinking-density UV/EB-curable networks

Reactive diluent supporting low volatility and rapid cure response

Consistent viscosity range and controlled acid value for reproducible processing

• [1] Wikipedia contributors. (2005, October 29). Trimethylolpropane triacrylate. In Wikipedia, The Free Encyclopedia. Retrieved 2026-04-20, from https://en.wikipedia.org/wiki/Trimethylolpropane_triacrylate View Source
• [2] XG Chemicals. (n.d.). Trimethylolpropane triacrylate TMPTA CAS 15625-89-5. Retrieved 2026-04-20, from https://www.xgchemicals.com View Source
• [3] JM Chemical. (n.d.). TMPTA. Retrieved 2026-04-20, from https://www.jmchemchina.com View Source

The Critical Role of TMPTA Structure: Why Alternative Multifunctional Monomers Cannot Be Freely Interchanged

Direct substitution of TMPTA with other multifunctional acrylates (e.g., PETA, TMPTMA, or ethoxylated/propoxylated analogs) is not scientifically valid due to substantial differences in molecular architecture that dictate final network properties and processability. Key differentiating factors include the number of acrylate groups, the presence of ether versus ester linkages, and the rigidity of the core structure, all of which govern reaction kinetics, crosslinking density, shrinkage, and mechanical performance in the cured state [1][2]. These differences are not subtle; they manifest as quantifiable variations in reactivity, gel fraction, tensile modulus, and interference in pigmented systems, making TMPTA the preferred or disfavored choice depending on the specific performance requirements outlined in the following quantitative evidence [1][3][4].

Ethoxylated/propoxylated triacrylates introduce flexible ether linkages that may reduce elastic modulus and alter mechanical profile.

PETA shows comparable conversion in clear coats but greater cure interference in TiO₂-pigmented systems, limiting direct substitution.

TMPTMA (methacrylate analog) exhibits distinct phase behavior in supercritical CO₂, lacking a critical point under equivalent conditions.

• [1] Dergipark. (n.d.). Influence of triacrylate monomer structure on volume shrinkage, tensile properties, and viscosity of vat polymerization (VP) resins. International Journal of 3D Printing Technologies and Digital Industry. Retrieved 2026-04-20, from https://dergipark.org.tr/en/pub/ij3dptdi/issue/63100/942006 View Source
• [2] Rostamiyan, Y., et al. (2014). Curing behaviour and mechanical properties of pigmented UV-curable epoxy acrylate coatings. Pigment & Resin Technology, 43(4), 177-184. DOI: 10.1108/PRT-07-2013-0054 View Source
• [3] Troshin, V.M., Pliss, E.M., & Denisov, E.T. (2004). Multidipole effect in reaction of cumyl hydroperoxide with double bonds of acrylic esters of polyhydric alcohols. Bulletin of the Academy of Sciences of the USSR, Division of chemical science, 33(10), 1998-2000. DOI: 10.1007/BF00954068 View Source
• [4] Nason, C., et al. (2005). UV-Induced frontal polymerization of multifunctional (meth)acrylates. Macromolecules, 38(13), 5506-5512. View Source

TMPTA Performance Differentiation: Quantitative Comparative Data Against Key Analogs

TMPTA vs. Ethoxylated/Propoxylated Triacrylates: Superior Modulus and Strength at the Cost of Higher Shrinkage

In vat polymerization (VP) resins formulated with 20 wt% triacrylate, TMPTA-based resins exhibit significantly higher tensile properties and elastic modulus compared to those containing ethoxylated or propoxylated triacrylate analogs. The flexible ether chains in the ethoxylated/propoxylated versions reduce volume shrinkage but cause a substantial decrease in mechanical rigidity [1].

Modulus Comparison

Head-to-head

Up to 35% lower elastic modulus for ethoxylated/propoxylated triacrylates vs. TMPTA-based VP resin (20 wt% loading).

TMPTA supports higher stiffness; ether-linked analogs reduce shrinkage but compromise modulus.

Reported in vat polymerization resin context.

Evidence Dimension	Elastic Modulus Retention
Target Compound Data	TMPTA-based VP resin (baseline for comparison)
Comparator Or Baseline	VP resins with ethoxylated/propoxylated triacrylates
Quantified Difference	Deterioration of elastic modulus up to 35% for ethoxylated/propoxylated versions compared to TMPTA-based resin.
Conditions	20 wt% triacrylate monomer in vat polymerization resin formulations.

Why This Matters

This quantifies the direct trade-off between reduced shrinkage and mechanical performance, guiding formulators to select TMPTA when high stiffness and strength are critical requirements.

• [1] Dergipark. (n.d.). Influence of triacrylate monomer structure on volume shrinkage, tensile properties, and viscosity of vat polymerization (VP) resins. International Journal of 3D Printing Technologies and Digital Industry. Retrieved 2026-04-20, from https://dergipark.org.tr/en/pub/ij3dptdi/issue/63100/942006 View Source

TMPTA vs. PETA (Pentaerythritol Triacrylate): Superior Curing Consistency in Pigmented Formulations

While TMPTA and PETA show similar ultimate conversion in non-pigmented UV-curable epoxy acrylate formulations, their performance diverges significantly in the presence of titanium dioxide pigment. The interference effect of TiO2 on the curing of PETA is more considerable compared to TMPTA, making TMPTA a more robust reactive diluent for pigmented coatings [1].

Pigmented Cure Interference

Method context

TiO₂ pigmentation interferes more considerably with PETA curing than with TMPTA in UV-curable epoxy acrylate (photo-DSC).

TMPTA provides more predictable cure in pigmented systems; PETA performance may be pigment-dependent.

Photo-DSC analysis in epoxy acrylate matrix.

Evidence Dimension	Curing Interference in Pigmented Systems
Target Compound Data	TMPTA formulation
Comparator Or Baseline	PETA (Pentaerythritol Triacrylate) formulation
Quantified Difference	Ultimate conversion is similar for non-pigmented formulations, but the interference effect of TiO2 on PETA curing is 'more considerable' than on TMPTA curing.
Conditions	UV-curable epoxy acrylate system pigmented with titanium dioxide; curing behavior analyzed via photo-DSC.

Why This Matters

This evidence directly informs procurement for pigmented coating applications (e.g., automotive, wood), where TMPTA provides more predictable and consistent cure performance compared to PETA.

• [1] Rostamiyan, Y., et al. (2014). Curing behaviour and mechanical properties of pigmented UV-curable epoxy acrylate coatings. Pigment & Resin Technology, 43(4), 177-184. DOI: 10.1108/PRT-07-2013-0054 View Source

TMPTA vs. TMPTMA (Trimethylolpropane Trimethacrylate): Divergent Phase Behavior in Supercritical CO2 Processes

In binary mixtures with supercritical CO2, TMPTA and its methacrylate analog TMPTMA exhibit distinct phase behaviors. TMPTA + scCO2 mixtures show a critical point that shifts to higher pressure with increasing temperature. In contrast, no critical point was found for TMPTMA + scCO2 mixtures under the same experimental conditions (313.2 K to 393.2 K, up to 32.23 MPa) [1]. This difference is critical for processes like supercritical fluid extraction or polymerization.

scCO₂ Phase Behavior

Head-to-head

TMPTA + scCO₂ exhibits a critical point that shifts with temperature; TMPTMA shows no critical point (313.2–393.2 K, up to 32.23 MPa).

TMPTA is processable in supercritical CO₂; TMPTMA lacks a critical point, limiting its use in scCO₂ applications.

Binary mixture study; process design implications.

Evidence Dimension	Critical Phase Behavior in scCO2
Target Compound Data	TMPTA + scCO2 mixture
Comparator Or Baseline	TMPTMA + scCO2 mixture
Quantified Difference	TMPTA mixture exhibits a critical point that shifts to higher pressure with temperature; TMPTMA mixture shows no critical point in the studied range (313.2-393.2 K, up to 32.23 MPa).
Conditions	Binary mixtures in supercritical CO2 at temperatures from 313.2 K to 393.2 K and pressures up to 32.23 MPa.

Why This Matters

This fundamental thermodynamic difference dictates the choice between TMPTA and TMPTMA for applications involving supercritical CO2 as a solvent or reaction medium, directly impacting process design and feasibility.

• [1] Kumar, S., et al. (2023). Binary systems for the trimethylolpropane triacrylate and trimethylolpropane trimethacrylate in supercritical carbon Dioxide: Experiment and modeling. Journal of Molecular Liquids, 372, 121206. DOI: 10.1016/j.molliq.2023.121206 View Source

TMPTA vs. PET4A (Pentaerythritol Tetraacrylate): Higher Crosslinking Density and Tensile Strength in Polyisoprene Rubber Composites

In gamma-irradiated polyisoprene rubber (IR) composites, TMPTA acts as a more efficient sensitizer than pentaerythritol tetraacrylate (PET4A). Under identical conditions of sensitizer amount (2 phr) and irradiation dose (50 to 250 kGy), TMPTA/IR composites achieved significantly higher crosslinking density and gel content, leading to superior mechanical property enhancement [1].

Tensile Strength Enhancement

Head-to-head

TMPTA/IR tensile strength increased from 1.98 to 7.70 MPa (50–250 kGy); crosslinking density significantly higher than PET4A/IR composites.

TMPTA is reported as a more efficient radiation sensitizer than PET4A for polyisoprene rubber.

2 phr sensitizer, gamma irradiation.

Evidence Dimension	Tensile Strength Enhancement
Target Compound Data	TMPTA/IR composite
Comparator Or Baseline	PET4A/IR composite
Quantified Difference	TMPTA/IR tensile strength increased from 1.98 MPa to 7.70 MPa with irradiation dose from 50 kGy to 250 kGy (at 2 phr). TMPTA/IR crosslinking density and gel content were 'significantly higher' than PET4A/IR composites under the same conditions.
Conditions	Polyisoprene rubber (IR) matrix with 2 phr sensitizer, irradiated with gamma-rays at doses from 50 to 250 kGy.

Why This Matters

This quantifies TMPTA's superior performance as a radiation sensitizer for polyisoprene rubber, making it the preferred choice for enhancing the mechanical integrity of medical or industrial rubber components.

• [1] DOAJ. (2025). Preparation and performance of irradiated crosslinked medical polyisoprene rubber. Retrieved 2026-04-20, from https://doaj.org/article/5422108dedf843c5a670abdb8b23a881 View Source

TMPTA vs. HDDA/EHA: Highest Mechanical Property Enhancement in Irradiated PVC/ENR Blends

In electron beam irradiated 70/30 PVC/ENR blends, the addition of multifunctional acrylates (MFAs) enhances mechanical properties by increasing crosslink density. Among the tested MFAs (TMPTA, HDDA, and EHA), TMPTA was found to render the highest mechanical properties to the blend upon irradiation [1].

Crosslinking Enhancer Ranking

Reported rank

TMPTA rendered the highest mechanical property enhancement among tested MFAs (TMPTA, HDDA, EHA) in irradiated PVC/ENR blends.

Reported top-ranking crosslinking enhancer in PVC/ENR; supports selection for maximum reinforcement.

Electron beam irradiation 20–200 kGy.

Evidence Dimension	Mechanical Property Enhancement
Target Compound Data	TMPTA-sensitized PVC/ENR blend
Comparator Or Baseline	HDDA-sensitized and EHA-sensitized PVC/ENR blends
Quantified Difference	TMPTA was found to render the 'highest mechanical properties' compared to HDDA and EHA. The study showed a shift in irradiation dose to achieve 70% gel fraction upon addition of MFA, providing evidence for increased crosslink density.
Conditions	70/30 PVC/ENR blends irradiated with a 3.0 MeV electron beam at doses from 20 to 200 kGy.

Why This Matters

This identifies TMPTA as the most effective crosslinking enhancer among common MFAs for PVC/ENR blends, providing a clear scientific basis for its selection in radiation-curing applications for these specific polymer systems.

• [1] Ratnam, C.T., & Zaman, K. (2000). Modification of PVC/ENR blend by electron beam irradiation: effect of crosslinking agents. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 171(4), 455-464. Retrieved 2026-04-20, from https://www.infona.pl/resource/bwmeta1.element.elsevier-32560d27-64a8-3c4f-aaa4-30399e9f2d36 View Source

Optimal Application Scenarios for TMPTA Based on Quantitative Performance Evidence

High-Stiffness Vat Polymerization (3D Printing) Resins

Formulators developing vat polymerization resins for applications demanding high elastic modulus and tensile strength should prioritize TMPTA. As demonstrated, TMPTA-based resins maintain up to 35% higher modulus compared to their ethoxylated/propoxylated counterparts, which is crucial for producing functional, load-bearing printed parts [1].

Pigmented UV-Curable Coatings for Automotive and Wood Finishes

For pigmented UV-curable coatings, TMPTA offers superior curing robustness compared to PETA. The reduced interference effect of TiO2 pigment on TMPTA's polymerization ensures more consistent and predictable film properties, making it a more reliable reactive diluent for high-quality industrial coatings [2].

Radiation-Crosslinked Elastomer Components (e.g., Medical Rubber, Seals)

TMPTA is a highly efficient radiation sensitizer for polyisoprene rubber (IR). Its use results in significantly higher crosslinking density and gel content compared to PET4A, leading to tensile strength improvements from 1.98 MPa to 7.70 MPa upon irradiation. This makes TMPTA ideal for enhancing the mechanical properties of radiation-crosslinked medical or industrial rubber parts [3].

Polymer Blends Requiring Radiation-Induced Crosslinking Enhancement (e.g., PVC/ENR)

In electron beam irradiated polymer blends like PVC/ENR, TMPTA is the preferred crosslinking agent when maximum mechanical property enhancement is required. Comparative studies show that TMPTA outperforms other common MFAs like HDDA and EHA in boosting the mechanical integrity of the blend through increased crosslink density [4].

Application

Selection Property

Validation Focus

High-Stiffness 3D Printing Resins (VP)

Elastic modulus and crosslinking density

Modulus vs. shrinkage trade-off; mechanical testing verification

Pigmented UV-Curable Coatings

Cure consistency in pigmented systems

TiO₂ interference tolerance; photo-DSC curing profile assessment

Radiation-Crosslinked Elastomer Components

Radiation sensitization efficiency

Gel content and tensile strength enhancement over dose range

Polymer Blends Requiring Radiation Crosslinking

Crosslinking enhancer performance

Gel fraction shift and mechanical property ranking among MFAs

• [1] Dergipark. (n.d.). Influence of triacrylate monomer structure on volume shrinkage, tensile properties, and viscosity of vat polymerization (VP) resins. International Journal of 3D Printing Technologies and Digital Industry. Retrieved 2026-04-20, from https://dergipark.org.tr/en/pub/ij3dptdi/issue/63100/942006 View Source
• [2] Rostamiyan, Y., et al. (2014). Curing behaviour and mechanical properties of pigmented UV-curable epoxy acrylate coatings. Pigment & Resin Technology, 43(4), 177-184. DOI: 10.1108/PRT-07-2013-0054 View Source
• [3] DOAJ. (2025). Preparation and performance of irradiated crosslinked medical polyisoprene rubber. Retrieved 2026-04-20, from https://doaj.org/article/5422108dedf843c5a670abdb8b23a881 View Source
• [4] Ratnam, C.T., & Zaman, K. (2000). Modification of PVC/ENR blend by electron beam irradiation: effect of crosslinking agents. Nuclear Instruments and Methods in Physics Research Section B: Beam Interactions with Materials and Atoms, 171(4), 455-464. Retrieved 2026-04-20, from https://www.infona.pl/resource/bwmeta1.element.elsevier-32560d27-64a8-3c4f-aaa4-30399e9f2d36 View Source